Cas no 78873-51-5 ((2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate)

• Product Name: (2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate
• CAS No: 78873-51-5
• MF: C₁₃H₂₂N₄O₅S
• MW: 346.402581691742
• CID: 1794753
• PubChem ID: 157271
• Update Time: 2025-04-21

(2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate
• 78873-51-5
• DTXSID60229356
• 1H-Imidazole-4-ethanaminium, 2-(((2S,3S)-3-amino-3-carboxy-2-hydroxypropyl)thio)-alpha-carboxy-N,N,N-trimethyl-, inner salt, (alphaS)-

• Inchi： 1S/C13H22N4O5S/c1-17(2,3)8(11(19)20)4-7-5-15-13(16-7)23-6-9(18)10(14)12(21)22/h5,8-10,18H,4,6,14H2,1-3H3,(H2-,15,16,19,20,21,22)
• InChI Key： PBGMXJHSCOZVQW-UHFFFAOYSA-N
• SMILES： C[N+](C(C(=O)[O-])CC1NC(SCC(C(C(=O)O)N)O)=NC=1)(C)C

Computed Properties

• Exact Mass: 346.13109099g/mol
• Monoisotopic Mass: 346.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 178Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Histidine and derivatives